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Compound of Interest

Compound Name: (S)-(Tetrahydrofuran-3-yl)methanol

Cat. No.: B598496 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling protocols

for (S)-(Tetrahydrofuran-3-yl)methanol. The information presented is intended to support

laboratory and manufacturing activities by providing clear, actionable guidance to minimize

risks and ensure a safe working environment. This document compiles data from safety data

sheets and toxicological reviews to offer a detailed resource for professionals in the field of

drug development and chemical research.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of a substance is the

foundation of its safe handling. The following table summarizes key data for (S)-
(Tetrahydrofuran-3-yl)methanol.
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Property Value

Molecular Formula C₅H₁₀O₂

Molecular Weight 102.13 g/mol [1]

CAS Number 124391-75-9[1]

Appearance Colorless to Light yellow clear liquid

Boiling Point 198.6 ± 0.0 °C at 760 mmHg[1]

Flash Point 98 °C

Density 1.061 g/cm³

Toxicological Data and Hazard Identification
(S)-(Tetrahydrofuran-3-yl)methanol is classified as a hazardous substance. The primary

routes of exposure are inhalation, ingestion, and skin or eye contact. The following table

outlines the key toxicological hazards.
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Hazard Description GHS Classification

Acute Oral Toxicity Harmful if swallowed.[2][3] Acute Tox. 4[3]

Skin Irritation

Causes skin irritation.[3]

Prolonged or repeated contact

may cause defatting, leading

to dryness, redness, and

potential blistering.

Skin Irrit. 2[3]

Eye Irritation

Causes serious eye irritation.

[2][3] Direct contact can lead to

itching, burning, redness, and

tearing.

Eye Irrit. 2A[3]

Respiratory Irritation
May cause respiratory

irritation.[2][3]
STOT SE 3[3]

Carcinogenicity
Suspected of causing cancer.

[2][4]
Carc. 2[4]

Central Nervous System

Effects

Vapors may cause drowsiness

and dizziness.[2] Inhalation of

high concentrations can lead

to CNS depression and

narcosis.

-

Studies have shown that the related compound, tetrahydrofuran (THF), is not mutagenic.[5]

Chronic studies on THF have indicated benign tumors in the kidneys of male rats and the livers

of female mice, though the relevance of these findings to human health is considered low.[5]

Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is crucial for minimizing exposure and

preventing incidents.

Personal Protective Equipment (PPE)
The following PPE should be worn when handling (S)-(Tetrahydrofuran-3-yl)methanol:
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Eye Protection: Chemical safety goggles and a face shield.[2]

Hand Protection: Wear protective gloves.[2]

Skin and Body Protection: Flame retardant antistatic protective clothing is recommended.[2]

A lab coat should be worn at all times.

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume

hood.[2]

Engineering Controls
Ventilation: Work should be conducted in a well-ventilated area with local exhaust ventilation,

such as a chemical fume hood, to minimize inhalation of vapors.[2]

Explosion-Proof Equipment: Use explosion-proof electrical, ventilating, and lighting

equipment.[2][6]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[2][4]

Storage
Proper storage is essential to maintain the chemical's integrity and prevent hazardous

situations.

Conditions: Store in a cool, dry, and well-ventilated place. Keep containers tightly closed.[2]

Recommended storage temperature is 2-8°C.[1]

Incompatible Materials: Keep away from heat, sparks, open flames, and other ignition

sources.[2][3] Avoid contact with oxidizing agents.

Peroxide Formation: This compound may form explosive peroxides upon exposure to air and

light, especially during prolonged storage.[2] Containers should be dated upon opening and

tested for peroxides before distillation or concentration.[7]

Emergency Procedures
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In the event of an emergency, prompt and appropriate action is critical.

Spills and Leaks
Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Contain: Cover drains to prevent entry into the sewer system.[2] Absorb the spill with an

inert, non-combustible material such as sand, diatomite, or universal binders.[3]

Collect: Collect the absorbed material and place it in a suitable, labeled container for

disposal.[2]

Clean: Clean the affected area thoroughly.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of

water for at least 15 minutes.[4] Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[2]

Fire Fighting Measures
Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.[6] Water

may be ineffective.[4]

Specific Hazards: This substance is flammable.[3] Vapors are heavier than air and may

travel to a source of ignition and flash back.[4][7] Containers may explode when heated.[7]
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Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Experimental Workflow and Safety Logic
The following diagrams illustrate a typical experimental workflow for handling (S)-
(Tetrahydrofuran-3-yl)methanol and the logical hierarchy of safety controls.

Receiving and Inventory
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Documentation
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Caption: General laboratory workflow for handling hazardous chemicals.
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Caption: Hierarchy of controls for managing chemical hazards.

Disposal Considerations
Waste generated from the use of (S)-(Tetrahydrofuran-3-yl)methanol must be handled as

hazardous waste.[8]

Collection: Collect waste in a designated, properly labeled, and sealed container.
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Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[2] Do not dispose of down the drain or

into the environment.[2][3]

This guide is intended to provide a summary of the best practices for the safe handling of (S)-
(Tetrahydrofuran-3-yl)methanol. It is not a substitute for a thorough review of the Safety Data

Sheet (SDS) and your institution's specific safety protocols. Always consult the SDS before

working with any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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